Cas no 88066-86-8 (2-chloro-5-(3-methoxyphenyl)pyrazine)

• Product Name: 2-chloro-5-(3-methoxyphenyl)pyrazine
• CAS No: 88066-86-8
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD09881459
• CID: 646596
• PubChem ID: 13199887
• Update Time: 2025-06-08

2-chloro-5-(3-methoxyphenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-chloro-5-(3-methoxyphenyl)-
• 2-chloro-5-(3-methoxyphenyl)pyrazine
• 2-Chloro-5-(3-methoxyphenyl)pyrazine (ACI)
• EN300-698824
• DTXSID10526948
• F87708
• 88066-86-8
• 2-Chloro-5-(3-methoxy-phenyl)-pyrazine
• 2-Chloro-5-(3-methoxyphenyl)-pyrazine
• AKOS005256633
• MFCD09881459

• MDL： MFCD09881459
• Inchi： 1S/C11H9ClN2O/c1-15-9-4-2-3-8(5-9)10-6-14-11(12)7-13-10/h2-7H,1H3
• InChI Key： RYUQOLKFGQMJHB-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C2C=C(OC)C=CC=2)=CN=1

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Additional information on 2-chloro-5-(3-methoxyphenyl)pyrazine

Comprehensive Overview of 2-Chloro-5-(3-methoxyphenyl)pyrazine (CAS No. 88066-86-8): Properties, Applications, and Industry Insights

2-Chloro-5-(3-methoxyphenyl)pyrazine (CAS No. 88066-86-8) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This pyrazine derivative combines a chlorinated pyrazine core with a 3-methoxyphenyl substituent, offering versatile reactivity for synthetic applications. Its molecular formula C₁₁H₉ClN₂O and precise chemical structure make it valuable for designing bioactive molecules, particularly in drug discovery and crop protection formulations.

Recent studies highlight the compound's role as a key intermediate in developing kinase inhibitors and antimicrobial agents. The chloropyrazine moiety enables nucleophilic substitution reactions, while the methoxyphenyl group contributes to lipophilicity—a critical factor in optimizing bioavailability of target molecules. Researchers are exploring its potential in fragment-based drug design, a trending approach in precision medicine development.

In material science, 88066-86-8 demonstrates utility in synthesizing organic semiconductors. The conjugated system formed by its aromatic rings shows promise for optoelectronic applications, aligning with the global push for sustainable energy solutions. This dual applicability in life sciences and advanced materials positions the compound as a multidisciplinary research tool.

Analytical characterization of 2-chloro-5-(3-methoxyphenyl)pyrazine typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile allows for standard storage conditions (2-8°C under inert atmosphere), though users should consult material safety data sheets for handling specifics. Recent process chemistry advancements have improved synthetic routes to this building block, addressing growing demand from contract research organizations.

The agrochemical sector utilizes this pyrazine derivative in developing next-generation pesticides with improved environmental profiles. Its structural motifs appear in systemic acquired resistance (SAR) inducers—a hot topic in sustainable agriculture. Patent analyses reveal increasing incorporation of 88066-86-8 in formulations targeting plant-pathogen interactions while minimizing ecological impact.

From a commercial perspective, 2-chloro-5-(3-methoxyphenyl)pyrazine availability has expanded through custom synthesis services and catalog chemical suppliers. Pricing trends reflect its growing importance in medicinal chemistry workflows, particularly for high-throughput screening libraries. The compound's structure-activity relationship (SAR) potential makes it valuable for hit-to-lead optimization in drug development pipelines.

Emerging applications include its use as a fluorescence probe precursor in bioimaging studies. Researchers are modifying the methoxy group to create sensors for cellular microenvironment monitoring—an area gaining attention in cancer research and neurodegenerative disease studies. This aligns with increasing searches for small molecule diagnostics and theranostic agents.

Quality control protocols for CAS 88066-86-8 emphasize chromatographic purity (>98% typically required) and residual solvent analysis. The compound's structure verification often includes X-ray crystallography when used in cocrystal engineering—a technique improving drug solubility and formulation stability. These aspects are crucial for researchers querying pharmaceutical impurities or polymorph screening methods.

Environmental fate studies indicate that 2-chloro-5-(3-methoxyphenyl)pyrazine undergoes biodegradation under standard conditions, contributing to its preference over persistent halogenated compounds. This green chemistry advantage supports its inclusion in EPA-approved formulations, addressing industry concerns about chemical persistence and bioaccumulation potential.

Future research directions may explore the compound's metal-organic framework (MOF) applications or its potential in catalytic systems. The electron-deficient pyrazine ring shows interesting coordination chemistry, relevant to hydrogen storage and carbon capture technologies—topics frequently searched in clean energy forums. Such multidisciplinary potential ensures continued interest in 88066-86-8 across scientific communities.